Dimethyl-(4-morpholin-2-yl-[5,5']bipyrimidinyl-2-yl)-amine hydrochloride

• IUPAC Name: N,N-dimethyl-4-morpholin-2-yl-5-pyrimidin-5-ylpyrimidin-2-amine;hydrochloride
• InChI: InChI=1S/C14H18N6O.ClH/c1-20(2)14-18-7-11(10-5-16-9-17-6-10)13(19-14)12-8-15-3-4-21-12;/h5-7,9,12,15H,3-4,8H2,1-2H3;1H
• InChI Key: ZJWVIOJEPIGDMD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C(=N1)C2CNCCO2)C3=CN=CN=C3.Cl
• Molecular Formula: C14H19ClN6O
• Molecular Weight: 322.79 g/mol

Description

Dimethyl-(4-morpholin-2-yl-[5,5']bipyrimidinyl-2-yl)-amine hydrochloride (DMBPA-HCl) is an organic compound that is widely used in scientific research. It is a versatile compound that can be used for a variety of applications in the laboratory, including synthesis, purification, and detection of other compounds. DMBPA-HCl is a white crystalline solid with a molecular weight of 486.8 g/mol and a melting point of 140°C. It is soluble in water, methanol, and ethanol.

Scientific Research Applications

Synthesis Applications

• Dimethyl-(4-morpholin-2-yl-[5,5']bipyrimidinyl-2-yl)-amine hydrochloride has been utilized in various synthesis processes. For example, it is involved in the Copper(I) iodide-catalyzed synthesis of 1-benzothiophen-2-amines, which are key intermediates in the synthesis of selective estrogen receptor modulators like Raloxifene and its analogs (Petrov, Popova, & Androsov, 2015).

Chemical Transformations

• This compound plays a role in chemical transformations. For instance, it's used in the reaction of 2,5-dimethyl-3,4-dinitrothiophen with secondary amines, leading to the formation of compounds like 2,5-dimethyl-trans-2,3-dimorpholino-4-nitro-2,3-dihydrothiophen, which was structurally analyzed through X-ray analysis (Mugnoli, Dell'erba, Guanti, & Novi, 1980).

Antifungal Applications

• In the medical field, specifically in antifungal research, derivatives of dimethyl-(4-morpholin-2-yl-[5,5']bipyrimidinyl-2-yl)-amine hydrochloride have shown potential. For example, 2-(2-oxo-morpholin-3-yl)-acetamide derivatives have been identified as fungicidal agents against Candida and Aspergillus species (Bardiot et al., 2015).

Heterocyclic Scaffold Synthesis

• The compound is also important in the synthesis of heterocyclic scaffolds. A study demonstrated its use in creating dimethyl [(2R,3R,5S)-5-phenylmorpholine-2,3-diyl]diacetate, a versatile chemical multitalent for producing valuable heterocyclic building blocks (Pandey, Gaikwad, & Gadre, 2012).

Synthesis of Novel Compounds

• Novel synthetic approaches using this compound have been explored. For instance, it was used in the synthesis of new pyrazolopyridine derivatives, which were evaluated for their antioxidant properties (Gouda, 2012).

Pharmaceutical Applications

• There is research exploring its use in pharmaceutical applications. A water-soluble neurokinin-1 receptor antagonist was synthesized, demonstrating effectiveness in pre-clinical tests relevant to clinical efficacy in emesis and depression (Harrison et al., 2001).

Development of Antimicrobials

• The compound has been used in developing potent antimicrobials containing pyrazole, pyrimidine, and morpholine analogues. The synthesized compounds showed promising in vitro antimicrobial activity against different bacterial and fungal strains (Desai, Patel, & Dave, 2016).